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Compound of Interest

Compound Name: Sodium;methyl 4-hydroxybenzoate

Cat. No.: B11818526

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to formulating topical creams with
sodium methylparaben, a widely used preservative. This document outlines the
physicochemical properties, recommended usage levels, and detailed protocols for formulation,
quality control, and stability testing.

Introduction to Sodium Methylparaben

Sodium methylparaben is the sodium salt of methylparaben, a member of the paraben family of
preservatives used in cosmetics, pharmaceuticals, and food products for over 50 years.[1][2] Its
primary function is to protect products from microbial spoilage, ensuring consumer safety.[3]
The neutralization of methylparaben with sodium hydroxide increases its water solubility,
simplifying its incorporation into aqueous-based formulations.[4][5]

Sodium methylparaben is effective against a broad spectrum of microorganisms, including
bacteria, yeast, and fungi.[5][6] It is a white, crystalline, odorless powder that is highly soluble
in cold water.[7][8]

Physicochemical and Antimicrobial Properties

A summary of the key properties of sodium methylparaben is presented below.
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Property Value/Description References
Chemical Name Sodium 4- [4]

(methoxycarbonyl)phenolate
CAS Number 5026-62-0 [5]
Molecular Formula CsH7NaOs [4]
Molecular Weight 174.13 g/mol
Appearance White crystalline powder [4117]
Solubility Highly soluble in cold water [518]
Antimicrobial Spectrum Bacteria, yeast, and mold [51[6]
Typical Use Concentration 0.01% to 0.3% (w/w) [1115]119]
Maximum Approved 0.4% (as acid) for a single

[9][10]

Concentration (EU)

paraben, 0.8% for mixtures

pH Stability

Effective over a wide pH range

[6]

Mechanism of Antimicrobial Action

The antimicrobial action of parabens is multi-faceted. The primary mechanisms are believed to

be the disruption of bacterial membrane transport processes and the inhibition of DNA and

RNA synthesis.[4] By interfering with these essential cellular functions, parabens effectively

prevent the growth and proliferation of microorganisms.
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Conceptual diagram of the antimicrobial mechanism of action of parabens.

Experimental Protocols
Formulation of an Oil-in-Water (O/W) Topical Cream

This protocol describes the preparation of a basic oil-in-water topical cream using sodium
methylparaben as a preservative.

Materials and Equipment:

Beakers

» Water bath

e Homogenizer/high-shear mixer

e Overhead stirrer

e pH meter

e Weighing balance

» Oil phase ingredients (e.g., cetostearyl alcohol, liquid paraffin)
o Water phase ingredients (e.g., purified water, glycerin)
o Emulsifier (e.g., cetomacrogol 1000)

e Sodium Methylparaben

Protocol:

e Preparation of Phases:

o In a beaker, combine the oil phase ingredients and heat to 70-75°C in a water bath until all
components are melted and uniform.[6][11]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b11818526?utm_src=pdf-body-img
https://www.pharmasop.in/sop-for-preparation-of-oil-in-water-creams/
https://tbsrj.mazums.ac.ir/article-1-3676-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11818526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o In a separate beaker, combine the water phase ingredients, including the sodium
methylparaben, and heat to 70-75°C in a water bath.[6][11] Stir until the sodium
methylparaben is fully dissolved.

e Emulsification:

o Slowly add the oil phase to the water phase while continuously stirring with a high-shear
mixer or homogenizer.[6][11][12]

o Continue mixing until a uniform emulsion is formed.[6]
e Cooling and Final Additions:

o Begin cooling the emulsion while stirring gently with an overhead stirrer to prevent phase
separation.[6]

o Once the cream has cooled to below 40°C, heat-sensitive ingredients such as fragrances
or active pharmaceutical ingredients (APIs) can be added.

o Continue stirring until the cream reaches room temperature.
e pH Adjustment and Quality Control:

o Measure the pH of the final cream. The optimal pH for skin is typically between 4.5 and
5.5.

o Adjust the pH if necessary using appropriate agents (e.g., citric acid or sodium hydroxide
solutions).

o Transfer the cream to suitable containers for quality control testing.
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O/W Cream Formulation Workflow
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Quality Control Testing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Creams with Sodium Methylparaben]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11818526#formulating-topical-creams-with-sodium-
methylparaben]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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